Cas no 3891-73-4 (Octanediamide)

• Product Name: Octanediamide
• CAS No: 3891-73-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 311407
• PubChem ID: 258342
• Update Time: 2025-04-19

Octanediamide Chemical and Physical Properties

Names and Identifiers

• Octanediamide
• 1,6-hexanedicarboxamide
• AC1L5YQY
• AC1Q5J90
• AG-K-85241
• AR-1L5703
• CTK1C3899
• Hexan-dicarbonsaeure-(1,6)-diamid
• NSC87158
• Octandiamid
• Suberamide
• Suberinsaeure-amid
• Suberinsaeure-diamid
• SCHEMBL636464
• 3891-73-4
• NSC-87158
• DTXSID70293088

• Inchi： 1S/C8H16N2O2/c9-7(11)5-3-1-2-4-6-8(10)12/h1-6H2,(H2,9,11)(H2,10,12)
• InChI Key： NFVUAUVSFDFOJT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(N)=O)N

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 467.2°Cat760mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.482
• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides